4-Methyl-2-(3-nitrophenyl)thiazole-5-carboxylic acid

• IUPAC Name: 4-methyl-2-(3-nitrophenyl)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C11H8N2O4S/c1-6-9(11(14)15)18-10(12-6)7-3-2-4-8(5-7)13(16)17/h2-5H,1H3,(H,14,15)
• InChI Key: WACFYBGWPDPPJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C11H8N2O4S
• Molecular Weight: 264.26 g/mol

Description

“4-Methyl-2-(3-nitrophenyl)thiazole-5-carboxylic acid” is a chemical compound with the empirical formula C11H8N2O4S and a molecular weight of 264.26. It is typically available in solid form.

Molecular Structure Analysis

The molecular structure of “4-Methyl-2-(3-nitrophenyl)thiazole-5-carboxylic acid” is defined by its empirical formula C11H8N2O4S. The compound contains a thiazole ring, which is a five-membered ring with sulfur and nitrogen atoms.

Physical And Chemical Properties Analysis

“4-Methyl-2-(3-nitrophenyl)thiazole-5-carboxylic acid” is a solid compound with a molecular weight of 264.26. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.

Safety and Hazards

The safety information available indicates that “4-Methyl-2-(3-nitrophenyl)thiazole-5-carboxylic acid” may be harmful if swallowed (Hazard Statements H302). It is recommended to avoid contact with skin and eyes, and not to breathe dust.

Future Directions

The future directions for “4-Methyl-2-(3-nitrophenyl)thiazole-5-carboxylic acid” and similar compounds could involve further exploration of their biological activities. For instance, they could be studied for their potential antimicrobial activity against multidrug-resistant strains. Additionally, their interactions with various proteins could be investigated through molecular docking studies.

Synthesis routes and methods

Procedure details

730 mg of 3-Nitrothiobenzamide was dissolved in 5 ml of ethanol, 725 mg of ethyl 2-chloroacetoacetate was added to the solution, and the mixture was heated under reflux for 18 hours. After the reaction mixture was cooled, the precipitated crystal was collected by filtration and recrystallized from a mixed solvent consisting of 10 ml of ethanol and 5 ml of ethyl acetate. 800 mg out of 898 mg of the resulting crystal was suspended in 10 ml of ethanol, 10 ml of an aqueous 1N sodium hydroxide solution was added to the suspension, and the mixture was heated at 70° C. for 2 hours. After the completion of the reaction, ethanol was removed by distillation, and the residue was neutralized with 1N hydrochloric acid. The precipitated crystal was collected by filtration and recrystallized from an aqueous 50% ethanol solution to give 560 mg of 4-methyl-2-(3-nitrophenyl)-5-thiazolecarboxylic acid (yield: 59%).